2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide

• IUPAC Name: 2-[benzyl(methyl)amino]-N-(1,1-dioxothiolan-3-yl)-1,3-dihydroindene-2-carboxamide
• InChI: InChI=1S/C22H26N2O3S/c1-24(15-17-7-3-2-4-8-17)22(13-18-9-5-6-10-19(18)14-22)21(25)23-20-11-12-28(26,27)16-20/h2-10,20H,11-16H2,1H3,(H,23,25)
• InChI Key: ZMJQPFVKFMMLHM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2(CC3=CC=CC=C3C2)C(=O)NC4CCS(=O)(=O)C4
• Molecular Formula: C22H26N2O3S
• Molecular Weight: 398.5 g/mol

Description

2-[Benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide, also known as BTICA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug development. In neuroscience, 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide has been shown to inhibit the growth of cancer cells and may be useful in the development of anticancer drugs. In drug development, 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide has been used as a starting material to synthesize other compounds with potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide has been shown to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of various cellular processes, including inflammation and cell proliferation. 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide may also modulate the activity of other enzymes and receptors in cells, leading to its various effects.
Biochemical and Physiological Effects
2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases. 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide has also been shown to have antioxidant effects, which may protect cells from oxidative damage. In addition, 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide has been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Another advantage is its potential applications in various fields, which allows for a wide range of research possibilities. However, one limitation of using 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide in lab experiments is its limited solubility in water, which may make it difficult to use in certain assays.

Future Directions

There are several future directions for research on 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide. One direction is the further elucidation of its mechanism of action, which may lead to the development of more specific and effective drugs. Another direction is the exploration of its potential applications in other fields, such as immunology and infectious diseases. Additionally, the development of more soluble derivatives of 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide may overcome the limitations of its current form.

Synthesis Methods

The synthesis of 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide involves the reaction of 2-indanecarboxylic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with N-benzyl-N-methylamine to form the benzyl(methyl)amino derivative. The resulting compound is then reacted with 3-mercapto-3-methyl-1,2,4-triazole to form the final product, 2-[benzyl(methyl)amino]-N-(1,1-dioxidotetrahydro-3-thienyl)-2-indanecarboxamide.